Cas no 2095409-05-3 (Ethyl 2-(azetidin-3-yl)propanoate; trifluoroacetic acid)
Ethyl 2-(azetidin-3-yl)propanoate trifluoroacetate is a versatile intermediate in organic synthesis, particularly valuable for the construction of azetidine-containing compounds. The azetidine ring, a four-membered nitrogen heterocycle, imparts conformational rigidity and enhanced binding affinity in medicinal chemistry applications. This compound features an ester group, allowing further derivatization through hydrolysis or transesterification reactions. The trifluoroacetate salt form improves solubility in polar organic solvents, facilitating handling in synthetic workflows. Its structural motif is increasingly employed in drug discovery, especially for targeting central nervous system disorders and as a bioisostere for piperidine or pyrrolidine rings. The compact azetidine scaffold contributes to improved metabolic stability and pharmacokinetic properties in lead optimization.
2095409-05-3 structure
Product Name:Ethyl 2-(azetidin-3-yl)propanoate; trifluoroacetic acid
CAS No:2095409-05-3
MF:C10H16F3NO4
MW:271.233553886414
CID:4637579
Update Time:2025-07-02
Ethyl 2-(azetidin-3-yl)propanoate; trifluoroacetic acid Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(azetidin-3-yl)propanoate; trifluoroacetic acid
- ethyl 2-(azetidin-3-yl)propanoate;2,2,2-trifluoroacetic acid
-
- Inchi： 1S/C8H15NO2.C2HF3O2/c1-3-11-8(10)6(2)7-4-9-5-7;3-2(4,5)1(6)7/h6-7,9H,3-5H2,1-2H3;(H,6,7)
- InChI Key： IVSIIRHTXCZWAJ-UHFFFAOYSA-N
- SMILES： FC(C(=O)O)(F)F.O(CC)C(C(C)C1CNC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 227
- Topological Polar Surface Area: 75.6
Ethyl 2-(azetidin-3-yl)propanoate; trifluoroacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-366318-0.05g |
ethyl 2-(azetidin-3-yl)propanoate, trifluoroacetic acid |
2095409-05-3 | 95% | 0.05g |
$235.0 | 2023-03-02 | |
| Enamine | EN300-366318-0.1g |
ethyl 2-(azetidin-3-yl)propanoate, trifluoroacetic acid |
2095409-05-3 | 95% | 0.1g |
$352.0 | 2023-03-02 | |
| Enamine | EN300-366318-0.25g |
ethyl 2-(azetidin-3-yl)propanoate, trifluoroacetic acid |
2095409-05-3 | 95% | 0.25g |
$503.0 | 2023-03-02 | |
| Enamine | EN300-366318-0.5g |
ethyl 2-(azetidin-3-yl)propanoate, trifluoroacetic acid |
2095409-05-3 | 95% | 0.5g |
$791.0 | 2023-03-02 | |
| Enamine | EN300-366318-1.0g |
ethyl 2-(azetidin-3-yl)propanoate, trifluoroacetic acid |
2095409-05-3 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-366318-2.5g |
ethyl 2-(azetidin-3-yl)propanoate, trifluoroacetic acid |
2095409-05-3 | 95% | 2.5g |
$1988.0 | 2023-03-02 | |
| Enamine | EN300-366318-5.0g |
ethyl 2-(azetidin-3-yl)propanoate, trifluoroacetic acid |
2095409-05-3 | 95% | 5.0g |
$2940.0 | 2023-03-02 | |
| Enamine | EN300-366318-10.0g |
ethyl 2-(azetidin-3-yl)propanoate, trifluoroacetic acid |
2095409-05-3 | 95% | 10.0g |
$4360.0 | 2023-03-02 | |
| Aaron | AR01E9XL-50mg |
ethyl 2-(azetidin-3-yl)propanoate, trifluoroacetic acid |
2095409-05-3 | 95% | 50mg |
$349.00 | 2025-02-10 | |
| Aaron | AR01E9XL-100mg |
ethyl 2-(azetidin-3-yl)propanoate, trifluoroacetic acid |
2095409-05-3 | 95% | 100mg |
$509.00 | 2025-02-10 |
Ethyl 2-(azetidin-3-yl)propanoate; trifluoroacetic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
2095409-05-3 (Ethyl 2-(azetidin-3-yl)propanoate; trifluoroacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
